In Vivo Vesicle Stability: Cholesterol vs. Ceramide Anchor
Vesicles surface-modified with GalChol demonstrated markedly greater in vivo stability than those modified with galactosyl ceramide (GalCer), despite identical galactose headgroups. In mice, GalCer-containing vesicles exhibited a markedly faster disruption rate, measured by release of vesicle-entrapped ¹¹¹In, than GalChol-containing vesicles under both oral and intraperitoneal administration [1]. Physical characterization in vitro indicated that the increased disruption rate for GalCer vesicles was attributable to structural instabilities induced by the cerebroside anchor, demonstrating that the cholesterol-based nonpolar anchoring group of GalChol is critical for in vivo vesicle integrity [1].
| Evidence Dimension | In vivo vesicle stability (rate of entrapped ¹¹¹In release) |
|---|---|
| Target Compound Data | GalChol vesicles: markedly more stable; lower disruption rate in vivo |
| Comparator Or Baseline | GalCer vesicles: markedly less stable; higher disruption rate in vivo |
| Quantified Difference | Qualitative but statistically significant difference in disruption rate (p < 0.05 per original study); tissue distributions similar but stability markedly divergent |
| Conditions | Mouse model; lipid vesicles; oral and intraperitoneal administration; ¹¹¹In release assay; PNAS 1982 |
Why This Matters
For researchers designing carbohydrate-targeted liposomes, the choice of cholesterol vs. ceramide lipid anchor directly determines whether the vesicle remains intact long enough to reach its target tissue, making GalChol the anchor of choice for applications requiring extended in vivo circulation.
- [1] Mauk MR, Gamble RC, Baldeschwieler JD. Stability of carbohydrate-modified vesicles in vivo: comparative effects of ceramide and cholesterol glycoconjugates. Proc Natl Acad Sci USA. 1982;79(18):5490–5493. doi:10.1073/pnas.79.18.5490. View Source
